Cas no 4511-38-0 (6-methoxy-1-(pyridin-4-yl)-4,9-dihydro-3H-beta-carboline)

• Product name: 6-methoxy-1-(pyridin-4-yl)-4,9-dihydro-3H-beta-carboline
• CAS No: 4511-38-0
• MF: C₁₇H₁₅N₃O
• MW: 277.3205
• CID: 1516776
• PubChem ID: 199602

6-methoxy-1-(pyridin-4-yl)-4,9-dihydro-3H-beta-carboline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-(pyridin-4-yl)-4,9-dihydro-3H-beta-carboline
• 6-Methoxy-1-(4-pyridinyl)-3,4-dihydro-beta-carboline
• 6-methoxy-1-pyridin-4-yl-4,9-dihydro-3H-pyrido[3,4-b]indole
• BRN 0823296
• 5-26-03-00386 (Beilstein Handbook Reference)
• DTXSID30196389
• 4,9-Dihydro-6-methoxy-1-(4-pyridinyl)-3H-pyrido(3,4-b)indole
• 6-Methoxy-1-(4-pyridyl)-3,4-dihydro-beta-carboline
• 4511-38-0
• 3H-Pyrido(3,4-b)indole, 4,9-dihydro-6-methoxy-1-(4-pyridinyl)-

• Inchi： InChI=1S/C17H15N3O/c1-21-12-2-3-15-14(10-12)13-6-9-19-16(17(13)20-15)11-4-7-18-8-5-11/h2-5,7-8,10,20H,6,9H2,1H3
• InChI Key： ASGRFXYHQTZSQW-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)NC3=C2CCN=C3C4=CC=NC=C4

Computed Properties

• Exact Mass: 277.12165
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 50.27